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Compound of Interest
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Cat. No.: B15135746 Get Quote

Introduction
Solvent Violet 38 is a synthetic organic dye belonging to the anthraquinone family of colorants.

[1] It is characterized by its deep purple, crystalline powder appearance and its solubility in

various organic solvents such as alcohols, ketones, and ethers, while being only slightly

soluble in water.[2] This dye is primarily utilized in industrial applications for coloring a range of

materials, including plastics, textiles, leather, inks, and coatings.[2][3] Its chemical formula is

C28H18Br4N2O2, and it is also known by the synonym Violet 4B.

While extensively used in industrial settings, detailed protocols for the application of Solvent
Violet 38 in biological research, specifically regarding incubation times and temperatures for

cell or tissue staining, are not readily available in the public domain. This document provides a

summary of the known properties of Solvent Violet 38 and presents generalized protocols for

its industrial use. Additionally, for the benefit of researchers, this document includes established

protocols for other violet dyes and a lipid stain used in biological applications. These related

protocols can serve as a foundational reference for the development of new staining methods,

with the understanding that significant optimization would be required.

Physicochemical Properties and Safety Information
A summary of the key characteristics of Solvent Violet 38 is presented in the table below.
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Property Description Source(s)

Chemical Name
2-(2-methyl-5-arylmethylene-4-

pyrazolyl) aniline
[2]

Synonyms Violet 4B, Perox Violet 3B

CAS Number 68239-76-9 [1]

Molecular Formula C28H18Br4N2O2 [3]

Appearance Deep purple powder or crystal [2]

Solubility

Soluble in organic solvents

(alcohols, ketones, ethers,

xylene); slightly soluble in

water.

[1][2]

Primary Applications

Dyeing of plastics (cellulose

acetate, polystyrene, ABS,

rigid PVC, PMMA, polyester),

textiles, leather, inks, paints,

and coatings.

[1][2][3]

Storage

Store in a dry, cool, well-

ventilated place in a tightly

closed container, away from

fire and oxidizing agents.

[2][4]

Safety Precautions

Avoid direct contact with skin

and eyes. In case of contact,

rinse immediately with plenty

of water. Use in a well-

ventilated area.

[2][4]

Industrial Application Protocol: General Plastic
Coloration
Solvent Violet 38 is commonly used to impart a violet color to various plastics. The following is

a generalized protocol for this application.
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Objective: To color a plastic resin using Solvent Violet 38.

Materials:

Plastic resin (e.g., polystyrene, ABS, PMMA)

Solvent Violet 38 dye

Appropriate organic solvent (e.g., xylene)

Mixing equipment

Extruder or injection molding machine

Protocol:

Dye Preparation: Dissolve Solvent Violet 38 in a suitable organic solvent to create a

concentrated stock solution. The typical usage rate is between 0.0001% and 0.05% of the

final product weight.[1]

Mixing: Add the dye solution to the plastic resin. Ensure thorough mixing to achieve a

homogenous color distribution.

Processing: Process the colored resin using standard techniques such as extrusion or

injection molding. The processing temperature will depend on the specific plastic being used.

Related Staining Protocols in Biological Research
While specific protocols for Solvent Violet 38 in biological contexts are unavailable, the

following protocols for other violet dyes and a lipid stain are provided as a reference for

researchers who may wish to explore the potential of Solvent Violet 38 in biological

applications.

Application Note 1: Crystal Violet Staining for Cell
Quantification
Introduction: Crystal violet is a triarylmethane dye used to stain the nuclei and cytoplasm of

adherent cells. It is a common method for quantifying cell viability and biomass.
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Experimental Protocol:

Cell Seeding and Treatment:

Plate adherent cells in a multi-well plate at the desired density.

Allow cells to adhere and treat with experimental compounds as required.

Fixation:

Gently wash the cells with Phosphate-Buffered Saline (PBS).

Add a fixative solution (e.g., 4% paraformaldehyde in PBS or 100% methanol) to each

well.

Incubate for 10-20 minutes at room temperature.[5]

Staining:

Remove the fixative and allow the plates to air dry.

Add Crystal Violet Staining Solution (0.1% - 0.5% w/v) to each well to completely cover the

cell monolayer.

Incubate for 10-30 minutes at room temperature.[5]

Washing:

Carefully remove the staining solution.

Wash the wells with water to remove excess stain.

Solubilization:

Add a solubilization solution (e.g., 10% acetic acid or 1% SDS) to each well.

Incubate for 15-30 minutes at room temperature with gentle agitation to dissolve the

incorporated dye.[5]
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Absorbance Measurement:

Measure the absorbance of the solubilized dye using a spectrophotometer at a

wavelength of 570-590 nm.[5][6]

Quantitative Data Summary:

Parameter Value Reference(s)

Fixation Time 10 - 20 minutes [5]

Staining Incubation Time 10 - 30 minutes [5]

Solubilization Time 15 - 30 minutes [5]

Absorbance Wavelength 570 - 590 nm [5][6]

Experimental Workflow:

Cell Preparation Staining Quantification

Seed and Treat Cells Wash with PBS Fix Cells
(10-20 min, RT)

Stain with Crystal Violet
(10-30 min, RT) Wash with Water Solubilize Dye

(15-30 min, RT)
Measure Absorbance

(570-590 nm)

Click to download full resolution via product page

Crystal Violet Staining Workflow

Application Note 2: Live Cell Cycle Analysis with
DyeCycle Violet
Introduction: DyeCycle Violet is a cell-permeant DNA-selective stain used for live-cell cycle

analysis by flow cytometry. It becomes fluorescent upon binding to double-stranded DNA.

Experimental Protocol:

Cell Preparation:
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Harvest cells and prepare a single-cell suspension.

Staining:

Add DyeCycle Violet stain to the cell suspension.

Incubate for 15-30 minutes at 37°C, protected from light.

Analysis:

Analyze the stained cells directly by flow cytometry without any wash steps.

Excite with a violet laser and measure emission at approximately 440 nm.[7]

Quantitative Data Summary:

Parameter Value Reference(s)

Incubation Time 15 - 30 minutes

Incubation Temperature 37°C [7]

Excitation Wavelength Violet Laser (~405 nm) [7]

Emission Wavelength ~440 nm [7]

Experimental Workflow:

Cell Preparation Staining Analysis

Prepare Single-Cell
Suspension

Add DyeCycle Violet
Incubate (15-30 min, 37°C)

Analyze by Flow Cytometry
(Ex: Violet Laser, Em: ~440 nm)

Cell Preparation Staining Visualization

Fix Cells with Formalin
(30-60 min) Wash with Water Incubate with 60% Isopropanol

(5 min)
Stain with Oil Red O

(10-20 min, RT) Wash with Water Counterstain with Hematoxylin
(1 min) Wash with Water Visualize under Microscope
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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